
Icaflolin-methyl: A Novel Tool for Probing Plant
Microtubule Dynamics

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Icafolin-methyl

Cat. No.: B15606773 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
Icaflolin-methyl is a recently developed herbicide that presents a significant opportunity for

advancing research in plant cell biology.[1][2][3][4] As a potent and plant-specific inhibitor of

tubulin polymerization, it serves as a valuable chemical tool to dissect the intricate processes

governed by microtubule dynamics, including cell division, growth, and morphogenesis.[1][2][5]

[6] This document provides detailed application notes and experimental protocols for the use of

Icaflolin-methyl in studying plant microtubule dynamics.

Icaflolin-methyl is readily hydrolyzed in planta to its active form, icafolin.[1][3] Both molecules

have demonstrated high efficacy in disrupting microtubule-dependent processes in a variety of

weed species.[1][3] The primary mechanism of action is the inhibition of tubulin polymerization,

likely through binding to β-tubulin subunits.[1][3][6] This specific mode of action allows for

targeted disruption of the microtubule cytoskeleton, enabling researchers to investigate the

consequences of impaired microtubule function in a controlled manner.

Quantitative Data Summary
The following table summarizes the known quantitative data for Icaflolin-methyl and its active

metabolite, icafolin. This data is essential for designing experiments and interpreting results.
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Parameter Compound Value Plant System Reference

In Vitro Tubulin

Polymerization

Inhibition

Icaflolin-methyl

(ICM)

Effective at 10

µM

Tobacco BY-2

tubulin
[7][8][9][10]

Oryzalin

(Reference)

Effective at 10

µM

Tobacco BY-2

tubulin
[7][8][9][10]

Icaflolin-methyl

(ICM)

No inhibition at

10 µM

Porcine brain

tubulin
[7][8][9][10]

Icaflolin (ICA)
No inhibition at

10 µM

Porcine brain

tubulin
[7][8][9][10]

Phenotypic

Effects on

Seedlings

Icaflolin-methyl

(ICM)

1 nM, 10 nM,

100 nM

Arabidopsis

thaliana
[7]

Icaflolin (ICA)
1 nM, 10 nM,

100 nM

Arabidopsis

thaliana
[7]

Cellular Effects
Icaflolin-methyl

(ICM)
100 nM

Tobacco BY-2

cells
[7]

Propyzamide

(Reference)
1000 nM

Tobacco BY-2

cells
[7]

Note: The IC50 value for Icaflolin-methyl's inhibition of plant tubulin polymerization has not

been explicitly reported in the reviewed literature. Researchers should determine this value

experimentally for their specific plant system.

Signaling Pathway and Mechanism of Action
Icaflolin-methyl acts by disrupting the dynamic instability of microtubules, which are essential

components of the eukaryotic cytoskeleton. The following diagram illustrates the proposed

mechanism of action.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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